Cas no 1184017-81-9 ((Cyclopropyl-pyridin-4-ylmethyl-amino)-acetic acid)

• Product Name: (Cyclopropyl-pyridin-4-ylmethyl-amino)-acetic acid
• CAS No: 1184017-81-9
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• MDL: MFCD12159301
• CID: 2159353
• Update Time: 2025-06-12

(Cyclopropyl-pyridin-4-ylmethyl-amino)-acetic acid Chemical and Physical Properties

Names and Identifiers

• (Cyclopropyl-pyridin-4-ylmethyl-amino)-acetic acid

• MDL： MFCD12159301
• Inchi： 1S/C11H14N2O2/c14-11(15)8-13(7-9-1-2-9)10-3-5-12-6-4-10/h3-6,9H,1-2,7-8H2,(H,14,15)
• InChI Key： KURUFLMZNHRAQV-UHFFFAOYSA-N
• SMILES： C(O)(=O)CN(C1=CC=NC=C1)CC1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (Cyclopropyl-pyridin-4-ylmethyl-amino)-acetic acid

Introduction to (Cyclopropyl-pyridin-4-ylmethyl-amino)-acetic Acid (CAS No. 1184017-81-9)

(Cyclopropyl-pyridin-4-ylmethyl-amino)-acetic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential biological activities. With a CAS number of 1184017-81-9, this compound represents a fascinating intersection of heterocyclic chemistry and functional group modifications, making it a subject of interest for synthetic chemists and biologists alike.

The molecular structure of (Cyclopropyl-pyridin-4-ylmethyl-amino)-acetic acid consists of a pyridine ring substituted at the 4-position with a cyclopropylmethylamino group, further connected to an acetic acid moiety. This configuration introduces both lipophilic and hydrophilic regions, which can influence its solubility, bioavailability, and interaction with biological targets. The presence of the cyclopropyl group is particularly noteworthy, as it is often employed in medicinal chemistry to enhance metabolic stability and binding affinity.

Recent advancements in drug discovery have highlighted the importance of pyridine derivatives in developing novel therapeutic agents. The pyridine core is a common scaffold in many bioactive molecules, exhibiting a wide range of pharmacological properties. In particular, the 4-substituted pyridine derivatives have shown promise in various therapeutic areas, including central nervous system disorders, inflammation, and infectious diseases. The incorporation of the cyclopropyl group into this framework may further modulate the compound's pharmacokinetic profile, making it an attractive candidate for further investigation.

One of the most compelling aspects of (Cyclopropyl-pyridin-4-ylmethyl-amino)-acetic acid is its potential as a lead compound for drug development. The combination of the pyridine ring and the cyclopropyl substituent creates a versatile structure that can be modified to target specific biological pathways. For instance, studies have suggested that such compounds may interact with enzymes and receptors involved in metabolic regulation, offering insights into their potential role in managing metabolic disorders.

Moreover, the acetic acid moiety at one end of the molecule provides a carboxylic acid functional group, which can be further functionalized to enhance binding interactions or to facilitate prodrug formulations. This flexibility makes (Cyclopropyl-pyridin-4-ylmethyl-amino)-acetic acid a valuable building block for medicinal chemists seeking to design novel molecules with improved pharmacological properties.

In recent years, computational methods have been increasingly employed to predict the biological activity of such compounds. Molecular docking simulations and virtual screening have shown that derivatives of this structure may exhibit inhibitory activity against various enzymes and receptors. For example, preliminary studies suggest that modifications to the cyclopropyl-pyridin-4-ylmethyl-amino part of the molecule could enhance its binding affinity to targets involved in cancer progression or neurodegenerative diseases.

The synthesis of (Cyclopropyl-pyridin-4-ylmethyl-amino)-acetic acid presents an interesting challenge due to the complexity of its structure. However, modern synthetic techniques have made significant strides in facilitating the preparation of such molecules. Catalytic hydrogenation, nucleophilic substitution reactions, and cross-coupling reactions are among the key methodologies used to construct this framework efficiently. These advances have not only improved yield but also reduced the environmental impact of synthetic processes.

The pharmacological evaluation of (Cyclopropyl-pyridin-4-ylmethyl-amino)-acetic acid has been hampered by limited availability due to its specialized nature. However, researchers have been able to conduct preliminary assessments using analogs or closely related compounds. These studies have provided valuable insights into its potential therapeutic applications. For instance, related derivatives have shown promise in preclinical models for treating inflammatory conditions by modulating cytokine production and reducing oxidative stress.

The future prospects for (Cyclopropyl-pyridin-4-ylmethyl-amino)-acetic acid are promising, with ongoing research aimed at elucidating its mechanism of action and optimizing its pharmacological properties. Collaborative efforts between synthetic chemists and biologists are essential to fully realize its potential as a therapeutic agent. As our understanding of biological pathways continues to evolve, compounds like this may play a crucial role in addressing complex diseases that remain challenging to treat effectively.

In conclusion, (Cyclopropyl-pyridin-4-ylmethyl-amino)-acetic acid (CAS No. 1184017-81-9) is a structurally unique compound with significant potential in pharmaceutical research. Its combination of functional groups makes it an attractive candidate for drug development, particularly in areas such as metabolic disorders and neurodegenerative diseases. With continued advancements in synthetic chemistry and computational biology, this compound is poised to contribute valuable insights into future therapeutic strategies.